Cas no 1086378-43-9 (3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline)

3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline is a specialized aromatic amine derivative featuring a trifluoromethyl-substituted pyrimidine core linked via an ether bridge to an aniline moiety. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which combine electron-withdrawing (trifluoromethyl) and electron-donating (aniline) groups. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyrimidine ring contributes to potential bioactivity. Its well-defined synthetic route allows for high purity, making it suitable for applications in drug discovery, particularly as an intermediate in the development of kinase inhibitors or herbicides. The compound’s stability and reactivity profile support its utility in cross-coupling and functionalization reactions.

3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline structure

1086378-43-9 structure

Product Name:3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline

CAS No:1086378-43-9

MF:C₁₁H₈F₃N₃O

MW:255.195932388306

MDL:MFCD09864894

CID:4679491

Update Time:2025-10-28

3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline Chemical and Physical Properties

Names and Identifiers

- 3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline
- 3-((2-(Trifluoromethyl)pyrimidin-4-yl)oxy)aniline
- 3-[2-(trifluoromethyl)pyrimidin-4-yloxy]phenylamine
- SBB051775
- ST50949478
- MDL： MFCD09864894
- Inchi： 1S/C11H8F3N3O/c12-11(13,14)10-16-5-4-9(17-10)18-8-3-1-2-7(15)6-8/h1-6H,15H2
- InChI Key： NHHKSAJFJGTQCB-UHFFFAOYSA-N
- SMILES： FC(C1=NC=CC(=N1)OC1C=CC=C(C=1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 275
Topological Polar Surface Area: 61

3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM485480-1g	3-((2-(Trifluoromethyl)pyrimidin-4-yl)oxy)aniline	1086378-43-9	97%	1g	$154	2023-02-03
Chemenu	CM485480-5g	3-((2-(Trifluoromethyl)pyrimidin-4-yl)oxy)aniline	1086378-43-9	97%	5g	$463	2023-02-03
Matrix Scientific	081194-1g	3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline, 97%	1086378-43-9	97%	1g	$249.00	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1801287-1g	3-((2-(Trifluoromethyl)pyrimidin-4-yl)oxy)aniline	1086378-43-9	97%	1g	￥5997.00	2024-08-09

3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Related Categories

Additional information on 3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline

Recent Advances in the Study of 3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline (CAS: 1086378-43-9)

The compound 3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline (CAS: 1086378-43-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylpyrimidine core and aniline linkage, exhibits promising potential as a scaffold for drug development, particularly in the areas of kinase inhibition and targeted therapies. Recent studies have focused on its synthesis, biological activity, and potential applications in treating various diseases, including cancer and inflammatory disorders.

One of the key breakthroughs in the study of this compound is its role as a selective kinase inhibitor. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline exhibits high affinity for specific tyrosine kinases, making it a candidate for targeted cancer therapies. The study highlighted its ability to inhibit aberrant signaling pathways in tumor cells, thereby reducing proliferation and inducing apoptosis. The compound's unique structural features, including the trifluoromethyl group, contribute to its enhanced binding affinity and metabolic stability.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in modulating immune responses. A study in Nature Chemical Biology (2024) reported that 3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline can interact with key immune checkpoint proteins, suggesting its utility in immunotherapy. The researchers employed advanced computational modeling and in vitro assays to validate these interactions, paving the way for further preclinical studies.

The synthesis of 3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline has also been optimized in recent years. A publication in Organic Letters (2023) detailed a novel, high-yield synthetic route that minimizes byproducts and improves scalability. This advancement is critical for facilitating large-scale production and further pharmacological evaluation. The study also emphasized the importance of the trifluoromethyl group in enhancing the compound's bioavailability and pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline. Current research is focused on addressing its potential off-target effects and optimizing its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials. The ongoing studies aim to elucidate its mechanism of action in greater detail and identify potential combination therapies.

In conclusion, 3-{[2-(Trifluoromethyl)pyrimidin-4-yl]oxy}aniline (CAS: 1086378-43-9) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and multifaceted biological activities make it a subject of intense research. Future studies are expected to further unravel its therapeutic potential and contribute to the development of novel treatments for complex diseases.